Cas no 111-29-5 (pentane-1,5-diol)

• Product Name: pentane-1,5-diol
• CAS No: 111-29-5
• MF: C₅H₁₂O₂
• MW: 104.147582054138
• MDL: MFCD00002978
• CID: 35673
• PubChem ID: 8105
• Update Time: 2026-04-16

pentane-1,5-diol Chemical and Physical Properties

Names and Identifiers

• Pentane-1,5-diol
• 1,5-PENTANEDIOL
• 1,5-PENTYLENE GLYCOL
• 5-HYDROXYPENTANOL
• PENTAMETHYLENE GLYCOL
• 1,5-Pentamethylene glycol
• 1,5-Pentandiol
• alpha,omega-Pentanediol
• Pentane diol-1,5
• Pentylene glycol
• 1,5-Pentanediol,Certified
• 1,5-Pentanediol, Pentamethylene glycol
• 1,5 Pentanediol
• 1,5-Dihydroxypentane
• 1,5-Pentadiol
• 5-Pentanediol
• 1,5-Dihydroxypentan
• Pentanediol,97%
• .alpha.,.omega.-Pentanediol
• 07UXZ0SCST
• ALQSHHUCVQOPAS-UHFFFAOYSA-N
• Pentylene Gylcol
• 1.5-pentanediol
• pentan-1,5-diol
• 1,5-pentane diol
• .omega.-Pentanediol
• WLN: Q5Q
• 1,5-Pe
• 1,5-PENTANEDIOL [MI]
• BP-30035
• AKOS009158215
• CHEMBL448289
• UNII-07UXZ0SCST
• D77911
• 1,5Pentamethylene glycol
• HO(CH2)5OH
• 4-01-00-02540 (Beilstein Handbook Reference)
• 1,5-Pentanediol, Vetec(TM) reagent grade, 96%
• NSC-5927
• 1,5Pentylene glycol
• BRN 1560130
• NSC5927
• SCHEMBL18788
• J-002554
• 111-29-5
• NCGC00248201-01
• DTXSID2041256
• NS00002858
• CS-W020635
• Pentane1,5diol
• EN300-122591
• 1,5-Pentanediol, purum, >=95.0% (GC)
• Q161557
• DTXCID0021256
• 1,5-Pentanediol, purum, >=97.0% (GC)
• HSDB 6807
• AI3-03318
• H-1745
• F0001-0238
• 31784-47-1
• 1,5-PENTANEDIOL [INCI]
• MFCD00002978
• CAS-111-29-5
• 1,5Dihydroxypentane
• P0050
• 9JE
• CHEBI:185431
• EINECS 203-854-4
• NCGC00254784-01
• EC 203-854-4
• NSC 5927
• alpha,omegaPentanediol
• Tox21_300880
• 1,5-Pentanediol, 96%
• FP47128
• UYB80442
• Pentamethylene glycol;1,5-Dihydroxypentane
• pentane-1,5-diol

• MDL： MFCD00002978
• Inchi： 1S/C5H12O2/c6-4-2-1-3-5-7/h6-7H,1-5H2
• InChI Key： ALQSHHUCVQOPAS-UHFFFAOYSA-N
• SMILES： OCCCCCO
• BRN： 1560130

Computed Properties

• Exact Mass: 104.08400
• Monoisotopic Mass: 104.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 25.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Colorless viscous liquid with bitter taste.
• Density: 0.994 g/mL at 25 °C(lit.)
• Melting Point: -18 ºC
• Boiling Point: 242 °C(lit.)
• Flash Point: Fahrenheit: 276.8 ° f < br / > Celsius: 136 ° C < br / >
• Refractive Index: n20/D 1.450(lit.)
• PH: 7.5 (H2O)
• Water Partition Coefficient: Miscible
• PSA: 40.46000
• LogP: 0.14130
• Merck: 7117
• Vapor Pressure: <0.01 mmHg ( 20 °C)
• Sensitiveness: Hygroscopic
• FEMA: 2567
• Solubility: It is miscible with water, low molecular alcohol and acetone. Insoluble in benzene, dichloromethane and petroleum ether. Dissolve 11% in ether at 25 ℃.

pentane-1,5-diol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H316
• Warning Statement： P264-P270-P301+P312+P330-P332+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S24/25
• RTECS：SA0480000
• Hazardous Material Identification：
• TSCA：Yes
• Explosive Limit：1.3-13.1%(V)
• Storage Condition：Inert atmosphere,Room Temperature(BD54991)
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on pentane-1,5-diol

Properties and Applications of Pentane-1,5-diol (CAS No. 111-29-5)

Pentane-1,5-diol, with the chemical formula C₅H₁₂O₂ and CAS number 111-29-5, is a significant organic compound widely utilized in various industrial and pharmaceutical applications. This diol derivative, characterized by its two hydroxyl groups positioned at the 1 and 5 carbon atoms of a pentane backbone, exhibits unique chemical properties that make it valuable in synthetic chemistry, polymer production, and as an intermediate in the manufacture of specialty chemicals.

The molecular structure of pentane-1,5-diol contributes to its versatility as a building block in organic synthesis. Its bifunctional nature allows for the formation of polymers through polycondensation reactions or the creation of complex derivatives via esterification and etherification processes. The compound's relatively high boiling point and moderate solubility in organic solvents further enhance its utility in industrial processes.

In recent years, pentane-1,5-diol has garnered attention in the field of green chemistry due to its potential as a sustainable alternative to traditional diols. Research has demonstrated its efficacy in the production of biodegradable polymers and coatings that align with environmental regulations and consumer demand for eco-friendly products. The compound's ability to undergo catalytic hydrogenation reactions also makes it a promising candidate for developing renewable energy storage solutions.

One of the most notable applications of pentane-1,5-diol is in the pharmaceutical industry, where it serves as a precursor for synthesizing active pharmaceutical ingredients (APIs). Studies have shown that derivatives of this compound can exhibit mild anti-inflammatory properties, making them useful in the development of over-the-counter medications. Additionally, researchers are exploring its role in drug delivery systems, leveraging its hydroxyl groups to create stable micelles that enhance bioavailability.

The polymer science sector has also benefited from the incorporation of pentane-1,5-diol into novel material formulations. Its incorporation into polyurethane resins improves thermal stability and mechanical strength, making these materials suitable for high-performance applications such as automotive components and construction materials. Furthermore, its use in elastomer production has led to the development of more durable and flexible rubber-like materials used in footwear and industrial seals.

From an analytical chemistry perspective, pentane-1,5-diol is employed as an internal standard or solvent in chromatographic techniques due to its well-defined retention time and compatibility with various stationary phases. Its predictable behavior under different analytical conditions ensures accurate quantification of target compounds in complex mixtures. This reliability has made it a staple in both research laboratories and quality control facilities.

The agrochemical industry has recently investigated pentane-1,5-diol as a potential plant growth regulator. Preliminary studies suggest that certain derivatives can stimulate root development while inhibiting weed growth without harmful residues. Such findings could lead to more sustainable agricultural practices if further research validates these initial observations. The compound's low toxicity profile also positions it as a safer alternative to conventional agrochemicals.

As research continues to uncover new applications for pentane-1,5-diol, advancements in synthetic methodologies are enabling more efficient production methods. Catalytic processes have been developed to improve yield and reduce byproduct formation during its synthesis. These innovations not only lower production costs but also minimize environmental impact by reducing waste generation.

The future prospects for pentane-1,5-diol appear promising as industries increasingly prioritize sustainable and high-performance materials. Its adaptability across multiple sectors—from pharmaceuticals to advanced materials—underscores its importance as a versatile chemical intermediate. Continued investment in research will likely uncover additional novel applications that further solidify its role in modern chemistry.